Cas no 1384586-13-3 (N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide)

• Product Name: N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide
• CAS No: 1384586-13-3
• MF: C₁₆H₂₇N₃O₂
• MW: 293.404484033585
• CID: 5932731
• PubChem ID: 72126068
• Update Time: 2025-05-21

N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide Chemical and Physical Properties

Names and Identifiers

• 1384586-13-3
• N-(cyanomethyl)-2-[(3-ethoxyspiro[3.5]nonan-1-yl)-methylamino]acetamide
• Z1263185171
• EN300-26683628
• N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide
• AKOS033206714

• Inchi： 1S/C16H27N3O2/c1-3-21-14-11-13(16(14)7-5-4-6-8-16)19(2)12-15(20)18-10-9-17/h13-14H,3-8,10-12H2,1-2H3,(H,18,20)
• InChI Key： ZOCMFNSVUDQHNM-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C21CCCCC2)N(C)CC(NCC#N)=O

Computed Properties

• Exact Mass: 293.21032711g/mol
• Monoisotopic Mass: 293.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.4Ų

Additional information on N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide

N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide (CAS No. 1384586-13-3): An Overview of Its Structure, Properties, and Applications

N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide (CAS No. 1384586-13-3) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate spirocyclic structure and functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide is particularly noteworthy. The spirocyclic framework, which consists of a 3.5-membered nonane ring fused with a three-membered ring, provides a rigid and conformationally constrained scaffold. This structural rigidity is crucial for the compound's ability to interact selectively with specific biological targets. Additionally, the presence of the ethoxy group and the amino functionality further enhances its pharmacological profile by influencing solubility, lipophilicity, and receptor binding affinity.

Recent studies have highlighted the potential of N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide on amyloid-beta aggregation, a hallmark of Alzheimer's disease. The results demonstrated that the compound effectively inhibited amyloid-beta fibril formation and reduced neurotoxicity in cellular models. These findings suggest that N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide could be developed into a novel therapeutic agent for Alzheimer's disease.

Beyond its neuroprotective properties, N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells while sparing normal cells, making it a potential candidate for anticancer therapy. Specifically, it has been found to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide have also been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can effectively reach its intended target tissues and maintain therapeutic concentrations over time.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the delivery of N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide. For instance, nanoparticle-based delivery systems are being investigated to improve drug solubility and bioavailability while minimizing side effects. These advanced delivery methods could significantly enhance the clinical utility of this compound.

In conclusion, N-(cyanomethyl)-2-({3-ethoxyspiro[3.5]nonan-1-yl}(methyl)amino)acetamide (CAS No. 1384586-13-3) is a multifaceted compound with a unique molecular structure that holds great promise in various therapeutic areas. Its potential applications in neurodegenerative diseases and cancer therapy make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is poised to play a significant role in advancing medical treatments for these challenging conditions.